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Compound of Interest

Compound Name: 4-Methylbenzenesulfonohydrazide

Cat. No.: B056588 Get Quote

An In-depth Technical Guide to 4-Methylbenzenesulfonohydrazide: Safety, Handling, and

Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling procedures, and detailed

experimental protocols for 4-Methylbenzenesulfonohydrazide (also known as p-

Toluenesulfonylhydrazide, TsNHNH₂, or TSH). The information is intended to ensure its safe

and effective use in research and development environments.

Chemical and Physical Properties
4-Methylbenzenesulfonohydrazide is a white to off-white crystalline powder.[1] It is a

versatile reagent in organic synthesis, primarily used for the preparation of tosylhydrazones

and as a source of diimide.[2][3]
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Property Value Reference(s)

Molecular Formula C₇H₁₀N₂O₂S [4]

Molecular Weight 186.23 g/mol [4]

Melting Point 103-108 °C (lit.) [4]

Boiling Point 340.5 ± 35.0 °C at 760 mmHg [4]

Density 1.3 ± 0.1 g/cm³ [4]

Flash Point 159.7 ± 25.9 °C [4]

Water Solubility 5 g/L (at 15 °C) [2]

pKa 9.39 ± 0.10 (Predicted) [2]

LogP 0.32 [4]

Appearance
White to off-white crystalline

powder
[1]

Safety and Hazard Information
4-Methylbenzenesulfonohydrazide is classified as a hazardous substance and requires

careful handling. It is toxic if swallowed, can cause serious eye irritation, and poses a fire and

explosion risk upon heating, especially under confinement.[5][6][7]

GHS Hazard Classification
Hazard Class Category Hazard Statement

Self-reactive substances and

mixtures
Type C

H242: Heating may cause a

fire.

Acute toxicity, Oral 3 H301: Toxic if swallowed.

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation.

Hazardous to the aquatic

environment, long-term
2

H411: Toxic to aquatic life with

long lasting effects.
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Source:[5][6]

Toxicological Data
Test Type

Route of
Exposure

Species
Dose/Durati
on

Toxic
Effects

Reference(s
)

LD50
Intraperitonea

l
Mouse 1200 mg/kg

Details not

reported

other than

lethal dose

value.

[4]

Thermal Decomposition Hazards
Studies using differential scanning calorimetry have shown that the thermal decomposition of

pure 4-Methylbenzenesulfonohydrazide can be vigorous, releasing significant heat and

gaseous products, which poses an explosion risk.[8]

Parameter Value

Apparent Activation Energy 173.39 kJ mol⁻¹

TD24 (Temperature for 24-hour TMRad) 46.8 °C

TD8 (Temperature for 8-hour TMRad) 56 °C

Primary Gaseous Decomposition Products Nitrogen, Water

Other Decomposition Products Aryl disulphides, Sulphide sulphonates

TMRad (Time to Maximum Rate under adiabatic conditions) indicates the time required for a

runaway reaction. Source:[8]

Handling, Storage, and Personal Protective
Equipment (PPE)
Safe Handling Workflow
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The following diagram outlines the general workflow for safely handling 4-
Methylbenzenesulfonohydrazide in a laboratory setting.

Preparation Phase

Handling & Experimentation

Post-Experiment & Cleanup

Conduct Risk Assessment

Consult Safety Data Sheet (SDS)

Prepare Engineering Controls
(Fume Hood, Eyewash Station)

Don Appropriate PPE

Weigh solid in ventilated area
 or containment

Proceed to handling

Keep away from heat, sparks,
 open flames, and incompatible materials Avoid dust formation

Perform reaction under
 inert atmosphere if required

Quench reaction mixture safely

Experiment complete

Dispose of waste in
 designated hazardous waste container

Clean work area thoroughly

Remove PPE and wash hands
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Click to download full resolution via product page

Caption: General workflow for safe handling of 4-Methylbenzenesulfonohydrazide.

Storage Requirements
General Storage: Store in a tightly-closed container in a cool, dry, and well-ventilated area.[5]

Temperature: For long-term stability, store in a freezer under -20°C.[2]

Atmosphere: Keep under an inert atmosphere as the material can be moisture and light

sensitive.[2]

Incompatibilities: Store away from incompatible substances such as acids, bases, strong

oxidizing agents, finely powdered metals, and other combustible materials.[5][6] Keep away

from all sources of ignition.[5]

Personal Protective Equipment (PPE)
A risk assessment should guide the selection of PPE. The following are general

recommendations:

Eye/Face Protection: Wear chemical safety goggles or glasses as described by OSHA's eye

and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[6] A face

shield may be necessary where splash potential exists.[9]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to

prevent skin exposure. A lab coat is standard, and chemical-resistant aprons or coveralls

should be used for larger quantities or splash risks.[6]

Respiratory Protection: Use only with adequate ventilation, typically a chemical fume hood.

[6] If a fume hood is not available or if dust/aerosols are generated, a NIOSH/MSHA or

European Standard EN 149 approved respirator is required.[6]

Emergency and First-Aid Procedures
Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b056588?utm_src=pdf-body-img
https://www.benchchem.com/product/b056588?utm_src=pdf-body
http://orgsyn.org/demo.aspx?prep=v95p0276
https://www.researchgate.net/figure/Synthesis-of-N-substituted-4-methylbenzenesulfonohydrazides_fig2_296683456
https://www.researchgate.net/figure/Synthesis-of-N-substituted-4-methylbenzenesulfonohydrazides_fig2_296683456
http://orgsyn.org/demo.aspx?prep=v95p0276
https://en.wikipedia.org/wiki/Shapiro_reaction
http://orgsyn.org/demo.aspx?prep=v95p0276
https://en.wikipedia.org/wiki/Shapiro_reaction
https://www.researchgate.net/publication/230027867_Reduction_with_Diimide
https://en.wikipedia.org/wiki/Shapiro_reaction
https://en.wikipedia.org/wiki/Shapiro_reaction
https://en.wikipedia.org/wiki/Shapiro_reaction
http://orgsyn.org/demo.aspx?prep=v95p0276
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Contact: Immediately flush skin with plenty of running water for at least 15 minutes

while removing contaminated clothing. Seek immediate medical attention.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5][6]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse mouth and give

2-4 cupfuls of milk or water. Immediately call a poison center or doctor.[6]

Experimental Protocols and Workflows
4-Methylbenzenesulfonohydrazide is a cornerstone reagent in several important organic

transformations.

Synthesis of 4-Methylbenzenesulfonohydrazide
The compound is typically prepared by the reaction of p-toluenesulfonyl chloride with hydrazine

hydrate.[1]
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p-Toluenesulfonyl Chloride
(in THF)

2. Slowly add tosyl chloride solution
(maintain temp < 8°C)

Hydrazine Hydrate
(in Water)

1. Cool hydrazine solution
to ~5°C in ice bath

3. Stir at room temperature
for 30 minutes

4. Remove THF via
reduced pressure distillation

5. Isolate solid by filtration

6. Wash with cold water (3x)

7. Dry product in air

Pure 4-Methylbenzenesulfonohydrazide

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-Methylbenzenesulfonohydrazide.
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Detailed Protocol:

A solution of water (300 mL) and hydrazine hydrate (12.5 g, 0.25 mol) is prepared and

cooled to approximately 5°C in an ice-water bath.[1]

A solution of p-toluenesulfonyl chloride (5.54 g, 0.025 mol) in tetrahydrofuran (THF, 50 mL) is

added slowly to the stirred hydrazine solution. The reaction temperature must be maintained

below 8°C during the addition.[1]

After the addition is complete, the reaction mixture is stirred at room temperature for an

additional 30 minutes.[1]

The THF is subsequently removed by distillation under reduced pressure.[1]

The resulting white solid product is isolated by filtration and washed three times with cold

water (15 mL each).[1]

The final product is dried in the air overnight to yield pure p-toluenesulfonyl hydrazide

(expected yield: ~89%).[1]

Preparation of a Tosylhydrazone (e.g., Benzaldehyde
Tosylhydrazone)
A primary use of 4-methylbenzenesulfonohydrazide is its condensation with aldehydes and

ketones to form tosylhydrazones, which are key intermediates in reactions like the Shapiro and

Wolff-Kishner reductions.[10]

Detailed Protocol:

In a 125-mL Erlenmeyer flask, add 4-methylbenzenesulfonohydrazide (14.6 g, 0.078 mol)

and absolute methanol (25 mL).[10]

Swirl the resulting slurry and rapidly add freshly distilled benzaldehyde (7.50 g, 0.071 mol). A

mild exothermic reaction will occur, and the solid will dissolve.[10]

Within a few minutes, the product, benzaldehyde tosylhydrazone, will begin to crystallize.[10]
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After 15 minutes, cool the mixture in an ice bath to maximize crystallization.[10]

Collect the product on a Büchner funnel, wash it with a small volume of cold methanol, and

dry it under vacuum. The expected yield is 87–93%.[10]

Use in Alkene Synthesis (Shapiro Reaction)
The Shapiro reaction converts ketones and aldehydes to alkenes via the base-induced

decomposition of their tosylhydrazone derivatives. It requires two equivalents of a strong

organolithium base.[4][6]

Ketone / Aldehyde

Tosylhydrazone

Condensation

4-Methylbenzenesulfonohydrazide

2 eq. Organolithium Base
(e.g., n-BuLi)

Dianion

Electrophile (e.g., H₂O)
for quenching

Alkene

+ 2 eq. Base

Vinyllithium Species

Elimination of
Ts⁻ and N₂

Quench

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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